N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-ethylphenyl)-4-(pyridin-4-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24N4O/c1-2-16-3-5-18(6-4-16)21-19(24)23-13-11-22(12-14-23)15-17-7-9-20-10-8-17/h3-10H,2,11-15H2,1H3,(H,21,24)
• InChI Key: JTWZKLOMQJTFSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=NC=C3
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide, also known as EPPTB, is a chemical compound that has been studied for its potential use as a therapeutic agent. EPPTB is a piperazine derivative that has been shown to have promising effects in various scientific research studies.

Mechanism of Action

N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in disease progression. In cancer research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In Alzheimer's disease and Parkinson's disease research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects in scientific research studies. In cancer research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to induce apoptosis and inhibit angiogenesis, which are important processes in cancer cell growth and proliferation. In Alzheimer's disease and Parkinson's disease research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to reduce oxidative stress and inflammation, which are important factors in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have promising effects in various scientific research studies, making it a potentially useful therapeutic agent. Another advantage is that it can be synthesized using a multi-step process, which allows for the production of large quantities of the compound. One limitation is that N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide's mechanism of action is not fully understood, which makes it difficult to optimize its use as a therapeutic agent. Another limitation is that N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide's effects may be specific to certain diseases or cell types, which makes it important to test its efficacy in various models.

Future Directions

There are several future directions for N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide research. One direction is to further investigate its mechanism of action, which will help to optimize its use as a therapeutic agent. Another direction is to test its efficacy in various disease models, which will help to determine its potential clinical applications. Additionally, future research could focus on developing more efficient synthesis methods for N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide and its derivatives. Finally, future research could investigate the potential side effects and toxicity of N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide, which will be important for its eventual clinical use.

Scientific Research Applications

N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been studied for its potential use as a therapeutic agent in various scientific research studies. It has been shown to have promising effects in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease and Parkinson's disease research, N-(4-ethylphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.